
Key physical and chemical properties of
thiamine nitrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thiamine Nitrate

Cat. No.: B057830 Get Quote

An In-depth Technical Guide on the Core Physical and Chemical Properties of Thiamine
Nitrate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thiamine nitrate, a mononitrate salt of thiamine (Vitamin B1), is a vital compound in

pharmaceutical and nutritional sciences.[1] It is synthesized from thiamine hydrochloride and

serves as a preferred source of Vitamin B1 in many applications, particularly in solid dosage

forms and food fortification.[1][2] Its prominence stems from its enhanced stability and non-

hygroscopic nature compared to thiamine hydrochloride, which readily absorbs moisture.[2][3]

This makes thiamine nitrate an ideal candidate for use in dry blends, multivitamins, and for

fortifying products like wheat flour.[1][3] This guide provides a comprehensive overview of the

core physical and chemical properties of thiamine nitrate, detailed experimental protocols for

their determination, and logical diagrams to illustrate key structural and procedural aspects.

Physical Properties
Thiamine nitrate presents as a white to off-white crystalline powder or as small, colorless

crystals.[1][4][5] It typically has a slight, characteristic odor.[4][5] A key physical advantage is its

low hygroscopicity, meaning it does not readily absorb water from the air, contributing to its

stability.[1][2][3][4]
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Quantitative Physical Data
The following tables summarize the key quantitative physical properties of thiamine nitrate.

Table 1: General Physical and Chemical Properties

Property Value References

Molecular Formula C₁₂H₁₇N₅O₄S [1][2][6]

Molecular Weight 327.36 g/mol [2][6][7][8][9]

Melting Point
~193 - 200 °C (with

decomposition)
[4][5][10]

pKa 4.8 (at 25 °C) [1][3]

pH (1% solution) 6.5 - 7.6 [5][11]

Density 1.58 g/cm³ [3]

Loss on Drying ≤ 1.0% [5][11]

Sulphated Ash ≤ 0.1% - 0.20% [5][11]

Table 2: Solubility Profile
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Solvent
Solubility
Description

Specific Value (at
Temperature)

References

Water Sparingly soluble
2.7 g / 100 g (at 25 °C

/ 298 K)
[1][3][4][5]

Boiling Water Freely soluble
~30 g / 100 mL (at

100 °C)
[1][3][11][12]

Ethanol (95%)
Slightly / Very slightly

soluble
[1][3][4][5]

Methanol Slightly soluble [1][3][4][11]

Chloroform Slightly soluble [4][12]

Diethyl Ether Practically insoluble [5]

DMSO Soluble
≥ 20 mg/mL (with

ultrasonic)
[13]

Solubility is temperature-dependent; for instance, it increases with rising temperature in water

and various binary solvent systems like water-methanol, water-acetone, and water-isopropanol.

[14][15]

Chemical Properties and Structure
Thiamine nitrate is composed of a pyrimidine ring and a thiazole ring, linked by a methylene

bridge, with a nitrate counter-ion.[4] The formal IUPAC name is 3-[(4-Amino-2-methylpyrimidin-

5-yl)methyl]-5-(2-hydroxyethyl)-4-methylthiazolium nitrate.[5][11]

Caption: Chemical structure of Thiamine Nitrate, highlighting its key functional groups.

Stability
Thiamine nitrate is generally more stable than thiamine hydrochloride, especially in dry

formulations.[2] Its stability is significantly influenced by pH. It is relatively stable in acidic and

neutral solutions but degrades in alkaline conditions (pH > 8), where the thiazole ring can open.

[4][16][17] The degradation process is also accelerated by heat and light.[5][16] Studies have

shown that in solution, thiamine is significantly more stable at pH 3 than at pH 6.[17] Activation
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energies for degradation have been found to differ between the nitrate and hydrochloride salts,

suggesting different degradation pathways.[16] Crystalline thiamine nitrate is more chemically

stable than its amorphous form.[18]

Incompatibilities
Thiamine nitrate is incompatible with strong oxidizing agents, alkaline solutions, and sulfites.

[1][3][16] Contact with these substances can lead to rapid degradation of the vitamin.

Experimental Protocols
The following are detailed methodologies for determining the key properties of thiamine
nitrate, synthesized from pharmacopeial and scientific literature.

Melting Point Determination (Capillary Method)
This method determines the temperature range over which the crystalline solid transitions to a

liquid.[19]

Sample Preparation: A small amount of finely powdered, dry thiamine nitrate is packed into

a glass capillary tube (sealed at one end) to a height of 2-3 mm.[20] The sample must be

tightly packed by tapping the tube or dropping it through a longer glass tube.[20]

Apparatus: A calibrated melting point apparatus with a heated metal block or an oil bath

(Thiele tube) is used. The apparatus should have a thermometer or digital temperature

sensor and a viewing lens.

Procedure:

The packed capillary is placed in the heating block of the apparatus.[20]

The sample is heated rapidly to a temperature approximately 20°C below the expected

melting point.[20]

The heating rate is then reduced to 1-2°C per minute to ensure thermal equilibrium.

The temperature at which the first drop of liquid appears is recorded as the start of the

melting range.
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The temperature at which the last solid crystal disappears is recorded as the end of the

melting range.

For thiamine nitrate, this process is accompanied by decomposition.[5]

Solubility Determination (Dynamic Method)
This protocol measures the solubility of thiamine nitrate in a given solvent at various

temperatures.

Apparatus: A jacketed glass vessel equipped with a magnetic stirrer, a precision temperature

controller (e.g., a water bath), and a laser monitoring system to detect the dissolution of solid

particles.

Procedure:

A known mass of thiamine nitrate is added to a known mass of the solvent (e.g., water,

ethanol-water mixture) in the jacketed vessel to create a suspension.

The solution is heated at a controlled rate (e.g., 0.1 K/min) while being continuously

stirred.

The laser system monitors the turbidity of the solution. The temperature at which the

solution becomes completely clear is recorded as the dissolution temperature for that

specific concentration.

The process is repeated by adding a small, known amount of solvent to the vessel and

determining the new, lower dissolution temperature.

This is continued across the desired temperature range (e.g., 278.15 K to 313.15 K) to

generate a solubility curve.[14][15]

It is crucial to verify that the solid phase does not undergo a polymorphic transformation

during the experiment, which can be checked using Powder X-ray Diffraction (PXRD) on

the solid residue.[15]
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Identification Test A: Thiochrome Fluorescence
Reaction
This is a classic qualitative test for thiamine based on its oxidation to the fluorescent compound

thiochrome.[5]

1. Dissolve ~20 mg Thiamine Nitrate
in 10 mL Water

2. Add 1 mL Dilute Acetic Acid
and 1.6 mL of 1 M NaOH
(Create Alkaline Medium)

3. Heat on Water Bath (30 min)
and Cool

4. Add 5 mL Dilute NaOH and
10 mL Potassium Ferricyanide Solution

(Oxidizing Agent)

5. Add 10 mL of 2-methyl-1-propanol
(or Butanol) and Shake Vigorously

Observation:
Upper alcohol layer shows
intense blue fluorescence
under UV light (365 nm)

Click to download full resolution via product page

Caption: Experimental workflow for the Thiochrome identification test for Thiamine.

Identification Test B: Nitrate Ion Test
This confirms the presence of the nitrate counter-ion.

Procedure: A solution of thiamine nitrate (e.g., 1 in 50) is prepared.[5]
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Reaction: The solution will give a positive result for standard qualitative tests for nitrates,

such as the brown ring test or reaction with diphenylamine in sulfuric acid.[5]

Assay (High-Performance Liquid Chromatography -
HPLC)
This method is used to accurately quantify the amount of thiamine nitrate in a sample. The

following conditions are based on pharmacopeial methods.[5]

Apparatus: A standard HPLC system with a UV spectrophotometer detector.

Chromatographic Conditions:

Detector: UV spectrophotometer set to a wavelength of 254 nm.[5]

Column: Octadecylsilanized (ODS) silica gel column (C18), typically 4 mm in diameter and

15-30 cm in length, with a particle size of 5-10 µm.[5]

Column Temperature: Constant, between 25-30°C.[5]

Mobile Phase: A mixture of an aqueous buffer and organic solvents. A typical mobile phase

involves dissolving 1.1 g of sodium 1-octanesulfonate in 1000 mL of diluted acetic acid (1

in 100). 600 mL of this solution is then mixed with 400 mL of a methanol and acetonitrile

mixture (3:2 v/v).[5]

Flow Rate: Adjusted so that the retention time of thiamine is approximately 12 minutes.[5]

Procedure:

Standard Solution: A precisely weighed amount of Thiamine Hydrochloride Reference

Standard is dissolved in the mobile phase to a known concentration.

Sample Solution: A precisely weighed amount of the thiamine nitrate sample is dissolved

in the mobile phase to a similar concentration.

Internal Standard: An internal standard, such as methyl benzoate in methanol, is added to

both the sample and standard solutions.[5]
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Injection: Equal volumes (e.g., 10 µL) of the standard and sample solutions are injected

into the chromatograph.[5]

Quantification: The ratio of the peak area of thiamine to the peak area of the internal

standard is calculated for both the sample and the standard. The amount of thiamine
nitrate in the sample is then determined by comparing these ratios.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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